Cas no 862650-04-2 (4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 862650-04-2
• MF: C₁₃H₁₃ClFN₃OS
• MW: 313.778223752975
• MDL: MFCD04968916
• CID: 3111678
• PubChem ID: 25219034
• Update Time: 2025-05-23

4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol
• STK502662
• 862650-04-2
• 3-[1-(2-chloro-4-fluorophenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• VS-14402
• BBL037718
• CS-0330834
• H22882
• 4-allyl-5-[1-(2-chloro-4-fluorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
• MFCD04968916
• 5-[1-(2-chloro-4-fluorophenoxy)ethyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AKOS005171164
• ALBB-003499

• MDL： MFCD04968916
• Inchi： 1S/C13H13ClFN3OS/c1-3-6-18-12(16-17-13(18)20)8(2)19-11-5-4-9(15)7-10(11)14/h3-5,7-8H,1,6H2,2H3,(H,17,20)
• InChI Key： CDIFJRTZLBYUOI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C1=NNC(N1CC=C)=S)F

Computed Properties

• Exact Mass: 313.045
• Monoisotopic Mass: 313.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69A^2
• XLogP3: 3.4

Additional information on 4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 862650-04-2)

4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 862650-04-2) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of the allyl and thiol functional groups, along with the 2-chloro-4-fluorophenoxy moiety, contributes to its unique chemical properties and potential applications.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum applications in pharmaceuticals, agriculture, and material science. Researchers are particularly interested in 4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol due to its structural versatility, which allows for modifications to enhance its efficacy. The compound's CAS No. 862650-04-2 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

The synthesis of 4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions, including cyclization and functional group transformations. Its 1,2,4-triazole core is a key structural feature that imparts stability and reactivity, making it a valuable scaffold for drug discovery. The allyl group introduces additional reactivity, enabling further derivatization for targeted applications. Meanwhile, the thiol group offers opportunities for conjugation and binding interactions, which are critical in biological systems.

One of the most frequently asked questions about CAS No. 862650-04-2 is its potential role in antimicrobial and antifungal applications. Studies suggest that triazole-based compounds exhibit significant activity against a range of pathogens, and this compound's unique substitution pattern may enhance its effectiveness. Additionally, the 2-chloro-4-fluorophenoxy moiety is often associated with improved bioavailability and target specificity, making it a promising candidate for further investigation.

Another area of interest is the compound's potential use in agrochemical formulations. The 1,2,4-triazole scaffold is a common feature in many commercial pesticides and herbicides, and the inclusion of the allyl and thiol groups could offer new modes of action. Researchers are exploring whether 4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol can contribute to the development of more sustainable and efficient crop protection solutions.

From a material science perspective, the compound's ability to form stable complexes with metals and other substrates is being investigated. The thiol group is particularly noteworthy for its chelating properties, which could be leveraged in the design of advanced materials for catalysis or sensing applications. The allyl group also provides a handle for polymerization or cross-linking reactions, expanding its utility in polymer chemistry.

As the scientific community continues to explore the potential of 4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol, its CAS No. 862650-04-2 remains a critical reference point for researchers and industry professionals. The compound's multifaceted properties underscore its importance in both academic and industrial settings, driving innovation across multiple disciplines.

In conclusion, 4-Allyl-5-(1-(2-chloro-4-fluorophenoxy)ethyl)-4H-1,2,4-triazole-3-thiol represents a compelling example of how heterocyclic chemistry can yield compounds with wide-ranging applications. Its structural features, including the allyl, thiol, and 2-chloro-4-fluorophenoxy groups, contribute to its versatility and potential. Whether in pharmaceuticals, agrochemicals, or material science, this compound exemplifies the intersection of innovation and practicality in modern chemistry.